2-(2,4-dichlorophenoxy)-N-(pyridin-3-ylmethyl)propanamide

• Molecular Formula: C15H14Cl2N2O2
• Molecular Weight: 325.2 g/mol
• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-(pyridin-3-ylmethyl)propanamide
• InChI: InChI=1S/C15H14Cl2N2O2/c1-10(21-14-5-4-12(16)7-13(14)17)15(20)19-9-11-3-2-6-18-8-11/h2-8,10H,9H2,1H3,(H,19,20)
• InChI Key: HUQRMEHCCFMOMO-UHFFFAOYSA-N
• SMILES: CC(C(=O)NCC1=CN=CC=C1)OC2=C(C=C(C=C2)Cl)Cl

Description

2-(2,4-dichlorophenoxy)-N-(pyridin-3-ylmethyl)propanamide, commonly known as DPCPX, is a selective antagonist of the adenosine A1 receptor. It is a potent and specific compound that has been widely used in scientific research.

Mechanism of Action

DPCPX acts as a competitive antagonist of the adenosine A1 receptor, which is a G protein-coupled receptor that is widely distributed in the brain and peripheral tissues. Adenosine is a neuromodulator that plays an important role in the regulation of various physiological processes, including sleep, pain, and inflammation. By blocking the adenosine A1 receptor, DPCPX inhibits the downstream signaling pathways that are activated by adenosine, leading to a reduction in the physiological effects of adenosine.
Biochemical and Physiological Effects:
DPCPX has been shown to have a number of biochemical and physiological effects. In vitro studies have demonstrated that DPCPX can inhibit the release of glutamate, a neurotransmitter that is involved in many physiological processes, including learning and memory. DPCPX has also been shown to reduce the activity of certain enzymes, such as acetylcholinesterase and monoamine oxidase, which are involved in the metabolism of neurotransmitters.

Advantages and Limitations for Lab Experiments

One of the main advantages of DPCPX is its high selectivity for the adenosine A1 receptor, which makes it a useful tool for studying the physiological effects of adenosine. DPCPX is also relatively stable and easy to handle, which makes it a convenient compound for laboratory experiments. However, one of the limitations of DPCPX is its relatively low potency compared to other adenosine A1 receptor antagonists, which may limit its usefulness in certain experiments.

Future Directions

There are several future directions for research on DPCPX. One area of interest is the potential therapeutic applications of adenosine A1 receptor antagonists in the treatment of neurodegenerative diseases, such as Parkinson's disease and Alzheimer's disease. Another area of interest is the role of adenosine in the regulation of inflammation and immune responses, which may have implications for the treatment of autoimmune diseases and cancer. Additionally, further studies are needed to elucidate the molecular mechanisms underlying the effects of DPCPX on neurotransmitter release and enzyme activity.

Synthesis Methods

The synthesis of DPCPX involves the reaction of 2,4-dichlorophenol with 3-pyridinemethanol in the presence of a base, followed by the reaction with 3-chloropropanoyl chloride. The final product is obtained after purification by column chromatography.

Scientific Research Applications

DPCPX has been extensively used in scientific research as a selective antagonist of the adenosine A1 receptor. It has been used to study the role of adenosine in various physiological and pathological conditions, such as ischemia, epilepsy, and neurodegenerative diseases. DPCPX has also been used to investigate the potential therapeutic effects of adenosine A1 receptor antagonists in the treatment of certain diseases, such as Parkinson's disease and Alzheimer's disease.